5-hydroxy-2-methylbenzonitrile
Description
5-Hydroxy-2-methylbenzonitrile, also known as 2-Hydroxy-5-methylbenzonitrile, is a chemical compound with the molecular formula C8H7NO . It has a molecular weight of 133.15 . It is a solid substance stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7NO/c1-6-2-3-8(10)7(4-6)5-9/h2-4,10H,1H3 . This indicates that the molecule consists of a benzene ring with a hydroxy group (-OH) and a methyl group (-CH3) attached to it, along with a nitrile group (-CN).Physical And Chemical Properties Analysis
This compound is a solid substance stored at room temperature . The melting point is 100-102 °C, and the predicted boiling point is 277.4±28.0 °C . The predicted density is 1.17±0.1 g/cm3 .Safety and Hazards
The safety data sheet for 2-Hydroxy-5-methylbenzonitrile indicates that it is a hazardous substance. The hazard statements include H301 (Toxic if swallowed), H311 (Toxic in contact with skin), and H331 (Toxic if inhaled) . Precautionary measures include avoiding breathing vapors, mist, or gas, and using personal protective equipment .
Future Directions
While specific future directions for 5-Hydroxy-2-methylbenzonitrile are not mentioned in the retrieved papers, it’s worth noting that the field of chemistry continues to evolve with new discoveries and advancements . The development of new synthetic methodologies and the exploration of novel applications are potential future directions in this field.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-hydroxy-2-methylbenzonitrile can be achieved through a multi-step process involving the conversion of a starting material to an intermediate, which is then further reacted to yield the final product.", "Starting Materials": [ "2-methylbenzonitrile", "sodium hydroxide", "hydrogen peroxide", "water", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: 2-methylbenzonitrile is reacted with sodium hydroxide and hydrogen peroxide in water to yield 2-methylbenzamide.", "Step 2: Sulfuric acid is added to the reaction mixture to protonate the amide group and form the corresponding ammonium salt.", "Step 3: Sodium bicarbonate is added to the reaction mixture to neutralize the excess acid and liberate the amide.", "Step 4: The resulting mixture is extracted with ethyl acetate to isolate the amide product.", "Step 5: The amide product is then reacted with magnesium sulfate and ethyl acetate to remove any remaining water.", "Step 6: The purified amide product is then treated with sodium hydroxide in water to hydrolyze the amide group and yield 5-hydroxy-2-methylbenzonitrile as the final product." ] } | |
CAS RN |
101349-82-0 |
Molecular Formula |
C8H7NO |
Molecular Weight |
133.1 |
Purity |
0 |
Origin of Product |
United States |
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